Cas no 36210-00-1 (prostaglandins e2 methyl ester)

prostaglandins e2 methyl ester structure
36210-00-1 structure
Product Name:prostaglandins e2 methyl ester
CAS No:36210-00-1
MF:C22H36O5
MW:380.51824760437
CID:921129
PubChem ID:16219885
Update Time:2025-04-19

prostaglandins e2 methyl ester Chemical and Physical Properties

Names and Identifiers

    • prostaglandins e2 methyl ester
    • methyl (5E,13Z)-11,15-dihydroxy-15-methyl-9-oxoprosta-5,13-dien-1-oate
    • Methyl (5Z,11alpha,13E,15S)-11,15-dihydroxy-15-methyl-9-oxoprosta-5,13-dien-1-oate
    • Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11alpha,13E,15S)-
    • 36210-00-1
    • methyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
    • 15(S)-Methyl-PGE2 methyl ester
    • (15S)-15-Methylprostaglandin E2 methyl ester
    • 15-methylprostaglandin E2 Methyl Ester
    • W62SBA5WFX
    • PG(6)E
    • DTXSID201117785
    • 15(S)-15-METHYLPROSTAGLANDIN E2 METHYL ESTER
    • 15-Methyl PGE2 methyl ester
    • Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11.alpha.,13E,15S)-
    • Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11I+/-,13E,15S)-
    • UNII-W62SBA5WFX
    • Inchi: 1S/C22H36O5/c1-4-5-10-14-22(2,26)15-13-18-17(19(23)16-20(18)24)11-8-6-7-9-12-21(25)27-3/h6,8,13,15,17-18,20,24,26H,4-5,7,9-12,14,16H2,1-3H3/b8-6-,15-13+/t17-,18-,20-,22+/m1/s1
    • InChI Key: OBUOTEZRDMDNCG-ULXDGKDISA-N
    • SMILES: O[C@@H]1CC([C@H](C/C=C\CCCC(=O)OC)[C@H]1/C=C/[C@](C)(CCCCC)O)=O

Computed Properties

  • Exact Mass: 380.256274
  • Monoisotopic Mass: 380.256274
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 13
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 83.8

Experimental Properties

  • Density: 1.092
  • Boiling Point: 500°C at 760 mmHg
  • Flash Point: 162.3°C
  • Refractive Index: 1.536
  • PSA: 83.83000
  • LogP: 3.72960

prostaglandins e2 methyl ester Security Information

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